Cas no 2034346-10-4 (2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide)

• Product Name: 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide
• CAS No: 2034346-10-4
• MF: C₁₅H₁₈N₂OS
• MW: 274.3812
• CID: 5352256
• Update Time: 2025-10-22

2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]propanamide
• N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)pivalamide
• 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide

• Inchi： 1S/C15H18N2OS/c1-15(2,3)14(18)17-10-11-6-7-16-12(9-11)13-5-4-8-19-13/h4-9H,10H2,1-3H3,(H,17,18)
• InChI Key： JBZIYLJKMBNIHG-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2

Additional information on 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide

Introduction to 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide (CAS No. 2034346-10-4)

2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide, also known by its CAS number 2034346-10-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene and pyridine moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide consists of a propanamide backbone with a substituted thiophene and pyridine ring. The presence of these heterocyclic rings imparts specific chemical and biological properties to the molecule, which are crucial for its potential use in drug development. The dimethyl substitution on the propanamide group further enhances its stability and solubility, making it an attractive target for pharmaceutical research.

Recent studies have highlighted the potential of 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of several inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide has also been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide may have therapeutic applications in the treatment of neurological disorders.

In addition to its biological activities, the chemical properties of 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide have been extensively studied. Its solubility in various solvents and its stability under different conditions are important factors that influence its suitability for pharmaceutical formulation. Researchers have found that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in both in vitro and in vivo experiments.

The pharmacokinetic profile of 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide has also been evaluated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be considered for clinical development. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to further investigate the safety and efficacy of 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease indications.

In conclusion, 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide (CAS No. 2034346-10-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its future use in healthcare.